Cas no 1361677-46-4 (5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine)

5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine is a versatile pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. Its chloromethyl and dichlorophenyl functional groups make it a valuable intermediate for further chemical modifications, enabling the introduction of diverse substituents. The compound's structural features facilitate its use in cross-coupling reactions, nucleophilic substitutions, and other transformations to construct complex heterocyclic frameworks. Its stability under standard conditions ensures reliable handling and storage. This compound is particularly relevant in medicinal chemistry for the development of biologically active molecules, given its potential as a scaffold for drug candidates targeting various therapeutic areas.

5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine structure

1361677-46-4 structure

Product Name:5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine

CAS No:1361677-46-4

MF:C₁₁H₇Cl₃N₂

MW:273.545679330826

CID:4826744

Update Time:2025-05-23

5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-(chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine
- 5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine
- Inchi： 1S/C11H7Cl3N2/c12-4-7-5-15-6-16-11(7)9-2-1-8(13)3-10(9)14/h1-3,5-6H,4H2
- InChI Key： BEIQTIOSNBEPBV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1C(=CN=CN=1)CCl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 227
XLogP3: 3.5
Topological Polar Surface Area: 25.8

5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A039001457-250mg	5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine	1361677-46-4	98%	250mg	$890.43	2022-04-03
Alichem	A039001457-500mg	5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine	1361677-46-4	98%	500mg	$1,165.54	2022-04-03
Alichem	A039001457-1g	5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine	1361677-46-4	98%	1g	$2,145.71	2022-04-03

5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine Related Literature

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Additional information on 5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine

Comprehensive Guide to 5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine (CAS No. 1361677-46-4): Properties, Applications, and Market Insights

5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine (CAS No. 1361677-46-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and dichlorophenyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C11H7Cl3N2, offers versatile reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for pyrimidine-based intermediates like 5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential for designing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating drug-resistant pathogens. The compound’s chlorinated aromatic system also contributes to its stability, a key factor in industrial-scale synthesis.

The synthesis of 5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Advanced techniques like HPLC purification ensure high purity (>98%), which is crucial for pharmaceutical applications. Analytical methods such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity, addressing the growing industry emphasis on quality control and regulatory compliance.

From a market perspective, the compound’s applications span crop protection and medicinal chemistry. In agrochemicals, it acts as a precursor for herbicides and fungicides, supporting the shift toward eco-friendly pest control. Meanwhile, pharmaceutical companies leverage its scaffold to develop small-molecule drugs for oncology and inflammation, reflecting the trend of personalized medicine. The Asia-Pacific region, particularly China and India, dominates production due to robust chemical manufacturing infrastructure.

Environmental and safety considerations are paramount when handling 5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine. While not classified as hazardous under standard regulations, proper PPE (e.g., gloves, goggles) and ventilation are recommended during lab use. Disposal should adhere to local waste management protocols, emphasizing the industry’s commitment to green chemistry principles.

Future research directions for this compound include exploring its catalytic applications and bioconjugation potential. With the rise of AI-driven drug discovery, computational studies on its molecular docking properties could unlock novel therapeutic uses. Additionally, innovations in continuous flow chemistry may optimize its synthesis, reducing costs and environmental impact.

For researchers sourcing 5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine, verifying suppliers’ certifications (e.g., ISO, GMP) is essential. Reputable vendors provide technical data sheets (TDS) and material safety data sheets (MSDS) to ensure transparency. Custom synthesis services are also available for tailored derivatization, catering to niche R&D needs.

In summary, 5-(Chloromethyl)-4-(2,4-dichlorophenyl)pyrimidine (CAS No. 1361677-46-4) exemplifies the intersection of chemical innovation and industrial demand. Its multifaceted applications and adaptability to emerging technologies position it as a pivotal compound in modern science, driving progress across life sciences and sustainable agriculture.